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Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Get Quote

Technical Specifications

The table below summarizes the key technical data for Zonyl FS-300 from the search results.

Property Specification

Chemical Description Nonionic fluorosurfactant [1] [2] [3]

Composition ~25% - 40% solids in water [4] [5]

Molecular Formula RfCH₂CH₂O(CH₂CH₂O)ₓH [1] [4] [6]

Appearance Liquid [1]

Density 1.10 ± 0.05 g/mL at 20 °C [1] [4] [5]

Boiling Point 100 °C [1] [7]

Melting Point -5 °C [1] [6]

Flash Point 22 °C (as supplied) [1]

Solubility Soluble in water and THF [1]

Storage Store at 2-8 °C [1]
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Applications in Scientific Research

Zonyl FS-300 has been featured in research due to its surface-active properties.

Material Science & Stretchable Electronics: A study published in Advanced Functional Materials
used Zonyl FS-300 to develop stretchable and transparent conductive electrodes (TCEs) from
PEDOT:PSS [2]. The surfactant served two key functions: it promoted the adhesion of the

PEDOT:PSS ink to hydrophobic substrate surfaces and acted as a plasticizer, improving the
mechanical properties of the base material [2]. This resulted in electrodes that maintained

conductivity and transparency under strain, with applications in organic solar cells and skin strain
sensors [2].

Complex Emulsions: Research in Langmuir detailed a one-step method to create three-phase
complex emulsions using a mixture of Zonyl FS-300 and a light-responsive surfactant as the

continuous aqueous phase [1]. The procedure involved emulsifying a preheated mixture of hexane
and perfluorooctane with the surfactant solution, followed by cooling to induce phase separation

within the oil droplets [1].
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Start: Prepare Surfactant Solution

Mix Zonyl FS-300 with
Light-Responsive Surfactant

in Water

Heat Aqueous Surfactant
Solution & Oil Phase

(Hexane/Perfluorooctane)
to >37°C

Combine and Emulsify
(2800 rpm for 1 min)

Cool to 25°C to Induce
Inner Oil Phase Separation

Equilibrate for ≥12 hours
at 25°C

End: Complex Emulsion
Formed

Click to download full resolution via product page

Experimental workflow for preparing complex emulsions with Zonyl FS-300 [1].

Discontinuation & Modern Alternatives
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The Zonyl FS-300 product has been discontinued [8]. The Chemours Company, the manufacturer,

introduced the Capstone product line as replacements, which are based on short-chain chemistry that

complies with the U.S. EPA PFOA Stewardship Program [8].

For Zonyl FS-300, the recommended starting points for replacement are Capstone FS-30 or Capstone FS-

34 [8]. These are also nonionic, water-based fluorosurfactants.

Reformulation Guidance: When testing an alternative, calculate the concentration based on the

active ingredient amount, as the percent actives can differ from the original product. It is advised to
test at least three different concentrations near or above the previous Zonyl concentration to find the

optimal performance [8].

Safety & Regulatory Information

Hazard Codes: Zonyl FS-300 is labeled with hazard code Xi (Irritant) [1] [9].

Hazard Statements: The associated hazard statements are H225 (Highly flammable liquid and
vapor), H319 (Causes serious eye irritation), and H336 (May cause drowsiness or dizziness) [1].

Environmental Hazard: It is classified as WGK 3 in Germany, indicating it is a substance that is
highly hazardous to water [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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